Cas no 1211533-09-3 (5-Cyanopyrazine-2-carboxylic acid)

• Product Name: 5-Cyanopyrazine-2-carboxylic acid
• CAS No: 1211533-09-3
• MF: C₆H₃N₃O₂
• MW: 149.106920480728
• MDL: MFCD22070527
• CID: 1028796
• PubChem ID: 70495832
• Update Time: 2025-05-20

5-Cyanopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyanopyrazine-2-carboxylic acid
• NYZNLFBHQJKDGO-UHFFFAOYSA-N
• 5-cyano-pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 5-cyano-
• AK137311
• Z2255112615
• MFCD22070527
• O11418
• 5-Cyanopyrazine-2-carboxylicacid
• SY120715
• SCHEMBL11023993
• 1211533-09-3
• DTXSID40742139
• Z1416192764
• EN300-149224
• AKOS022172083
• CS-0097641
• A891906
• DS-5823
• DB-107587

• MDL： MFCD22070527
• Inchi： 1S/C6H3N3O2/c7-1-4-2-9-5(3-8-4)6(10)11/h2-3H,(H,10,11)
• InChI Key： NYZNLFBHQJKDGO-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(C#N)=CN=1)=O

Computed Properties

• Exact Mass: 149.02259
• Monoisotopic Mass: 149.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: -0.3

Experimental Properties

• Boiling Point: 328.6±15.0°C at 760 mmHg
• PSA: 86.87

5-Cyanopyrazine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-Cyanopyrazine-2-carboxylic acid

Exploring the Potential of 5-Cyanopyrazine-2-carboxylic Acid in Modern Chemistry and Materials Science

5-Cyanopyrazine-2-carboxylic acid, also known by its CAS number 1211533-09-3, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, with its unique structural features, has been attracting attention due to its potential applications in drug design, electronic materials, and advanced functional molecules. In this article, we delve into the properties, synthesis methods, and recent advancements related to 5-cyanopyrazine-2-carboxylic acid, highlighting its role in cutting-edge research.

The molecular structure of 5-cyanopyrazine-2-carboxylic acid consists of a pyrazine ring substituted with a cyano group at position 5 and a carboxylic acid group at position 2. This arrangement imparts the molecule with distinctive electronic properties and reactivity. The pyrazine ring itself is a six-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its stability and ability to participate in various chemical reactions. The cyano group (-CN) is electron-withdrawing, which can influence the electronic characteristics of the molecule, making it suitable for applications requiring specific electronic interactions. Similarly, the carboxylic acid group (-COOH) introduces acidity and can engage in hydrogen bonding, further enhancing the molecule's versatility.

Recent studies have focused on the synthesis of 5-cyanopyrazine-2-carboxylic acid, exploring efficient routes to prepare this compound. One common approach involves the condensation of appropriate starting materials under controlled conditions to form the pyrazine ring. For instance, researchers have employed nucleophilic aromatic substitution reactions or cyclization processes to achieve the desired product. These methods not only ensure high yields but also allow for precise control over the substitution pattern on the pyrazine ring. Additionally, advancements in catalytic systems and green chemistry have enabled more sustainable synthesis pathways for this compound.

The unique properties of 5-cyanopyrazine-2-carboxylic acid make it a valuable building block in various chemical transformations. Its ability to act as both an electron-deficient aromatic system and a source of functional groups has led to its use in constructing complex molecules with tailored functionalities. For example, researchers have utilized this compound as a precursor for synthesizing heterocyclic compounds with potential applications in drug discovery. The presence of both cyano and carboxylic acid groups allows for diverse reaction pathways, including coupling reactions, amidations, and cross-couplings.

In the realm of materials science, 5-cyanopyrazine-2-carboxylic acid has shown promise as a component in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The molecule's ability to coordinate with metal ions through its nitrogen atoms makes it an ideal candidate for constructing porous materials with high surface areas. Recent studies have demonstrated that incorporating this compound into MOFs can lead to materials with exceptional gas adsorption capabilities and catalytic activities. These findings underscore its potential in developing next-generation materials for energy storage and environmental remediation.

Beyond its role as a synthetic intermediate or material precursor, 5-cyanopyrazine-2-carboxylic acid has also been explored for its biological activity. Researchers have investigated its potential as an antimicrobial agent or anticancer drug candidate. The compound's structure suggests that it could interact with specific biological targets, such as enzymes or receptors, making it a subject of interest in pharmacological studies. While preliminary results are encouraging, further research is needed to fully understand its therapeutic potential and mechanism of action.

The integration of computational chemistry techniques has significantly enhanced our understanding of 5-cyanopyrazine-2-carboxylic acid's properties at the molecular level. Advanced quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and interaction dynamics with other molecules or materials. These computational studies complement experimental work by predicting optimal reaction conditions or identifying novel applications for this compound.

In conclusion, 5-cyanopyrazine-2-carboxylic acid, CAS number 1211533-09-3, stands out as a versatile compound with multifaceted applications across various scientific domains. From organic synthesis to materials science and pharmacology, this molecule continues to be a focal point for innovative research. As advancements in synthetic methods and computational tools unfold, we can expect even more exciting discoveries related to this intriguing compound.